Cas no 2227750-87-8 (3-fluoro-4-(2R)-oxiran-2-ylpyridine)

• Product Name: 3-fluoro-4-(2R)-oxiran-2-ylpyridine
• CAS No: 2227750-87-8
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 6118884
• PubChem ID: 165736167
• Update Time: 2025-06-08

3-fluoro-4-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(2R)-oxiran-2-ylpyridine
• 3-fluoro-4-[(2R)-oxiran-2-yl]pyridine
• 2227750-87-8
• EN300-1816359

• Inchi： 1S/C7H6FNO/c8-6-3-9-2-1-5(6)7-4-10-7/h1-3,7H,4H2/t7-/m0/s1
• InChI Key： IUQDARKWSYVLHG-ZETCQYMHSA-N
• SMILES： FC1C=NC=CC=1[C@@H]1CO1

Computed Properties

• Exact Mass: 139.043341977g/mol
• Monoisotopic Mass: 139.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 25.4Ų

Additional information on 3-fluoro-4-(2R)-oxiran-2-ylpyridine

Introduction to 3-fluoro-4-(2R)-oxiran-2-ylpyridine (CAS No: 2227750-87-8)

3-fluoro-4-(2R)-oxiran-2-ylpyridine, identified by the chemical compound code CAS No: 2227750-87-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and roles in drug development. The presence of a fluoro substituent and an oxirane ring in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The structural configuration of 3-fluoro-4-(2R)-oxiran-2-ylpyridine is characterized by a pyridine core substituted at the 3-position with a fluorine atom, and at the 4-position with a (2R)-configured oxirane ring. This specific arrangement not only influences its reactivity but also enhances its potential as a pharmacophore in the design of novel therapeutic agents. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their promising applications in medicinal chemistry. 3-fluoro-4-(2R)-oxiran-2-ylpyridine is no exception and has been explored in several research studies as a key building block for synthesizing small-molecule inhibitors and modulators. Its oxirane ring, also known as an epoxide, serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or linkages that can enhance biological activity.

One of the most compelling aspects of 3-fluoro-4-(2R)-oxiran-2-ylpyridine is its potential in the development of targeted therapies. The pyridine moiety is a common feature in many drugs, including antiviral, antibacterial, and anticancer agents, due to its ability to interact with biological targets such as enzymes and receptors. The fluoro substituent further enhances this interaction by improving lipophilicity and binding affinity. Moreover, the (2R)-configuration of the oxirane ring suggests a stereochemical preference that could be exploited to optimize drug efficacy and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of compounds like 3-fluoro-4-(2R)-oxiran-2-ylpyridine with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. For instance, virtual screening techniques have been used to dock this molecule into various protein targets, providing insights into its mechanism of action and potential therapeutic applications.

The synthesis of 3-fluoro-4-(2R)-oxiran-2-ylpyridine presents both challenges and opportunities for synthetic chemists. The introduction of the fluoro group requires precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the oxirane ring necessitates careful selection of reagents and catalysts to ensure high yield and enantioselectivity. Despite these challenges, recent methodologies have improved the efficiency of these synthetic steps, making it more feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, 3-fluoro-4-(2R)-oxiran-2-ylpyridine has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers, coatings, and pesticides. The ability to modify its chemical structure allows researchers to tailor its properties for specific applications, such as enhancing durability or improving bioavailability.

The future prospects for 3-fluoro-4-(2R)-oxiran-2-ylpyridine are vast and exciting. As our understanding of molecular interactions continues to evolve, so does our ability to harness this compound's potential. Ongoing research efforts are focused on expanding its applications in drug discovery, exploring new synthetic pathways, and understanding its environmental impact. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock new possibilities for this versatile molecule.